3-((2,4-dichlorobenzyl)thio)-6-(1H-imidazol-1-yl)pyridazine

• IUPAC Name: 3-[(2,4-dichlorophenyl)methylsulfanyl]-6-imidazol-1-ylpyridazine
• InChI: InChI=1S/C14H10Cl2N4S/c15-11-2-1-10(12(16)7-11)8-21-14-4-3-13(18-19-14)20-6-5-17-9-20/h1-7,9H,8H2
• InChI Key: RIQQYJZDQWWRMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CSC2=NN=C(C=C2)N3C=CN=C3
• Molecular Formula: C14H10Cl2N4S
• Molecular Weight: 337.2 g/mol

Description

3-((2,4-dichlorobenzyl)thio)-6-(1H-imidazol-1-yl)pyridazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a pyridazine derivative that has been synthesized through various methods and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

Aromatase Enzyme Inhibition and Breast Cancer Therapy

• The compound has been studied for its effects on various aromatase enzyme systems and experimental breast cancer. It was found to inhibit the aromatase enzyme effectively, suggesting potential use in the endocrine therapy of hormone-dependent mammary carcinoma (Bandoh, Ishizuka, & Sato, 1995).

ACAT-1 Inhibition and Treatment of Diseases Involving ACAT-1 Overexpression

• Research has identified a similar compound, K-604, as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), showing potential for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Interaction with Benzodiazepine Receptors

• A study on a series of related compounds explored their interaction with central and mitochondrial benzodiazepine receptors. These findings are significant for understanding the compound's potential central nervous system activities (Barlin, Davies, & Harrison, 1997).

Anticonvulsant Activity

• Imidazo pyridazine analogues have been synthesized and tested for anticonvulsant activity, contributing to the understanding of this compound's potential therapeutic applications (Kelley et al., 1995).

Potential in Biomedicine

• The compound has potential applications in biomedicine, especially considering its structure which is conducive to further chemical modifications (Chen & Hosmane, 2001).

Antimicrobial Activities

• Derivatives of imidazo pyridazines have been synthesized and shown to exhibit antimicrobial properties, indicating potential for use in treating infections (Zaki, Sayed, & Elroby, 2016).

Antihypertensive Action

• Some derivatives have been explored for their antihypertensive action, offering insight into potential cardiovascular applications (Steiner, Gries, & Lenke, 1981).